From solo to duet, intersections of natural product assembly with self-resistance
Natural Product Reports Pub Date: 2022-01-06 DOI: 10.1039/D1NP00064K
Abstract
Covering: up to 2021
Self-resistance mechanisms adopted by natural product producers have long been recognized and studied as a standalone system separated from the assembly machinery. However, as more examples of self-resistance have been characterized in detail, it has been revealed that self-resistance could associate with the assembly machinery to fulfill the task of biosynthesis. This review summarizes different self-resistance mechanisms showing a common feature: intersection with natural product assembly. Furthermore, their possible evolutionary origin and synthetic biology applications are discussed.
Recommended Literature
- [1] Photo-responsive photonic hydrogel: in situ manipulation and monitoring of cell scaffold stiffness†
- [2] Entry to new N,O-ligands from oxygen-depleted calixarenes†
- [3] An experimental and theoretical study of the coordination and donor properties of tris-2-pyridyl-phosphine ligands†
- [4] Total synthesis of proposed elgonene C and its (4R,5R)-diastereomer†
- [5] Correction: Au@PdOx with a PdOx-rich shell and Au-rich core embedded in Co3O4 nanorods for catalytic combustion of methane
- [6] Chemical Society Library
- [7] Hydrogen adsorption and diffusion through a two dimensional sheet of lithium: a first principles study†
- [8] Front cover
- [9] Contents list
- [10] A novel diarylethene-based fluorescent “turn-on” sensor for the selective detection of Mg2+†
Journal Nameļ¼Natural Product Reports
Research Products
-
CAS no.: 125804-28-6
-
CAS no.: 108694-93-5